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Compound of Interest

Compound Name: T5342126

Cat. No.: B10823449

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available data and protocols
for the in vivo use of T5342126 in mouse studies. The information is primarily based on a study
investigating its effects on ethanol-drinking behavior.

Mechanism of Action

T5342126 is an antagonist of Toll-like receptor 4 (TLR4).[1] Activation of TLR4 is a critical step
in the innate immune response and can be triggered by various molecules, including
lipopolysaccharide (LPS) and endogenous danger-associated molecular patterns (DAMPS).[2]
By blocking TLR4 activation, T5342126 is designed to reduce downstream inflammatory
signaling pathways, which has been shown to decrease neuroimmune responses.[2][3] In the
context of alcohol dependence studies, T5342126 has been observed to reduce the activation
of microglia, a key immune cell in the central nervous system.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for T5342126 In Vivo
Mouse Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b10823449#t5342126-dosage-for-in-vivo-mouse-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10823449?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5004745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5004745/
https://pubmed.ncbi.nlm.nih.gov/27151970/
https://pubmed.ncbi.nlm.nih.gov/27151970/
https://www.researchgate.net/publication/301934098_Evaluation_of_TLR4_Inhibitor_T5342126_in_Modulation_of_Ethanol-Drinking_Behavior_in_Alcohol-Dependent_Mice
https://www.benchchem.com/product/b10823449#t5342126-dosage-for-in-vivo-mouse-studies
https://www.benchchem.com/product/b10823449#t5342126-dosage-for-in-vivo-mouse-studies
https://www.benchchem.com/product/b10823449#t5342126-dosage-for-in-vivo-mouse-studies
https://www.benchchem.com/product/b10823449#t5342126-dosage-for-in-vivo-mouse-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10823449?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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